N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• Molecular Formula: C23H16N2O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-naphthalen-1-yl-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C23H16N2O2/c26-21(24-19-12-4-7-15-6-1-2-10-17(15)19)14-25-20-13-5-9-16-8-3-11-18(22(16)20)23(25)27/h1-13H,14H2,(H,24,26)
• InChI Key: AJZQTTWEIXVKCL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C4=CC=CC5=C4C(=CC=C5)C3=O

Description

N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as NBIAA, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for scientists in a range of fields.

Mechanism of Action

The precise mechanism of action of N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is not yet fully understood, but it is believed to function as a competitive inhibitor of certain enzymes involved in cellular processes such as DNA replication and protein synthesis. Additionally, N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to modulate the activity of certain neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects
N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been found to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of neurotransmitter activity, and the reduction of inflammation. Additionally, N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to have antioxidant properties, which may be useful in the treatment of a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide for use in lab experiments is its high purity and stability, which allows for consistent and reliable results. However, it is important to note that N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide may have different effects on different cell types and may interact with other compounds in unexpected ways, which can make it challenging to interpret results.

Future Directions

There are a number of potential future directions for research into N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, including further studies into its mechanism of action, the development of new treatments for cancer and neurological disorders, and the exploration of its potential as an antioxidant. Additionally, there may be opportunities to explore the use of N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide in combination with other compounds for enhanced therapeutic effects.

Synthesis Methods

N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide can be synthesized using a variety of methods, including the reaction of 1-naphthylamine with 2-acetylnaphthalene followed by the addition of indole-2-carboxaldehyde. This method has been shown to produce high yields of pure N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide.

Scientific Research Applications

N-(1-naphthyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been used in a range of scientific studies, including research into the mechanisms of cancer cell growth and the development of new treatments for neurological disorders. This compound has been found to have a variety of effects on the body, including the inhibition of certain enzymes and the modulation of neurotransmitter activity.